4-(acetylamino)-N-[3-(dimethylamino)propyl]benzamide

• IUPAC Name: 4-acetamido-N-[3-(dimethylamino)propyl]benzamide
• InChI: InChI=1S/C14H21N3O2/c1-11(18)16-13-7-5-12(6-8-13)14(19)15-9-4-10-17(2)3/h5-8H,4,9-10H2,1-3H3,(H,15,19)(H,16,18)
• InChI Key: DQJMISBYHPSOCM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)NCCCN(C)C
• Molecular Formula: C14H21N3O2
• DSSTOX Substance ID: DTXSID60367368
• Molecular Weight: 263.34 g/mol
• CAS RN: 5729-90-8

Description

4-(acetylamino)-N-[3-(dimethylamino)propyl]benzamide is a chemical compound that is commonly referred to as APDA. It is a synthetic molecule that has been widely used in scientific research. APDA has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in many different fields. In

Mechanism of Action

The mechanism of action of APDA is not fully understood, but it is believed to act as a competitive inhibitor of protein-protein interactions. APDA binds to specific sites on proteins, preventing them from interacting with other proteins. This can be useful in studying the function of specific proteins and in the development of new drugs that target protein-protein interactions.
Biochemical and Physiological Effects:
APDA has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including proteases and kinases. It has also been shown to affect the function of ion channels and transporters. In addition, APDA has been shown to have anti-inflammatory effects and to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

APDA has several advantages for lab experiments. It is a relatively simple molecule to synthesize, making it readily available for researchers. It is also highly selective, allowing for the study of specific protein-protein interactions. However, APDA does have some limitations. It can be difficult to work with due to its low solubility in water. In addition, it has a relatively short half-life, which can limit its usefulness in certain experiments.

Future Directions

There are many potential future directions for research involving APDA. One area of interest is the development of new drugs that target protein-protein interactions. APDA can be used as a starting point for the development of new molecules that have improved binding affinity and selectivity. Another area of interest is the study of the role of protein-protein interactions in various diseases. APDA can be used to selectively label proteins and study their interactions in disease states. Finally, there is potential for the development of new imaging techniques that utilize APDA to visualize protein-protein interactions in vivo.
Conclusion:
4-(acetylamino)-N-[3-(dimethylamino)propyl]benzamide, or APDA, is a valuable tool for scientific research. Its ability to selectively label proteins and inhibit protein-protein interactions has made it useful in a wide range of applications. While there are limitations to its use, APDA has the potential to lead to new discoveries in the fields of drug development and disease research.

Synthesis Methods

APDA is synthesized using a multi-step process that involves the reaction of various chemical reagents. The synthesis begins with the reaction of 4-aminobenzamide with acetic anhydride to form 4-acetamidobenzamide. This compound is then reacted with N,N-dimethyl-1,3-propanediamine to form the final product, APDA. The synthesis method has been well established and is relatively straightforward, making it a popular choice for researchers.

Scientific Research Applications

APDA has been used in a wide range of scientific research applications. One of its primary uses is in the study of protein-protein interactions. APDA can be used to selectively label proteins and study their interactions with other proteins. It has also been used to study the binding of small molecules to proteins and to investigate the mechanism of action of various drugs.